![molecular formula C11H11ClN2OS B1481413 2-(chloromethyl)-6-(thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine CAS No. 2090399-22-5](/img/structure/B1481413.png)
2-(chloromethyl)-6-(thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine
Overview
Description
The compound “2-(chloromethyl)-6-(thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine” is a complex organic molecule. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom . The molecule also contains an imidazo[2,1-c][1,4]oxazine ring, which is a heterocyclic compound containing nitrogen and oxygen atoms .
Scientific Research Applications
Synthesis and Structural Analysis
Research has shown significant interest in the synthesis of imidazo[2,1-c][1,4]oxazine derivatives due to their potential applications. For instance, Demchenko et al. (2003) established the synthesis of 1,3-diaryl-5,6-dihydro-8H-imidazo[2,1-c]-1,4-oxazinium bromides through the condensation of certain compounds, which was confirmed via 1H NMR spectroscopy and X-ray diffraction. This methodology offers a foundational approach for creating structurally related compounds with potential utility in various scientific applications (Demchenko et al., 2003).
Pharmacological Potential
The structurally related nitroimidazoles have been extensively explored for their antitubercular properties, as highlighted by Kim et al. (2009). The study discusses the significance of substitutions on the imidazo[2,1-c][1,4]oxazine framework for enhancing bactericidal activity against Mycobacterium tuberculosis, demonstrating the potential for developing new antitubercular agents (Kim et al., 2009).
Novel Heterocyclic Systems
The creation of novel heterocyclic systems incorporating the imidazo[2,1-c][1,4]oxazine scaffold is another area of interest. For example, Nagarapu et al. (2000) described the synthesis of new heterocyclic systems with potential antimicrobial effects, expanding the utility of these compounds in the development of new therapeutic agents (Nagarapu & Ravirala, 2000).
Antimicrobial Activity
The investigation into the antimicrobial properties of imidazo[2,1-c][1,4]oxazine derivatives and related compounds has also been significant. Sawant et al. (2013) synthesized a series of imidazo[1,5-b][1,2,4]triazin-2(8H)-one derivatives, demonstrating their antimicrobial efficacy. This suggests a promising avenue for the development of new antimicrobial agents based on this chemical framework (Sawant, 2013).
Mechanism of Action
Target of Action
The compound “2-(chloromethyl)-6-(thiophen-3-yl)-5,6-dihydro-8H-imidazo[2,1-c][1,4]oxazine” is a thiophene derivative. Thiophenes are heterocyclic organic compounds that are found in many pharmaceuticals and synthetic dyes
Mode of Action
The mode of action of thiophenes generally involves interactions with biological targets, leading to changes in cellular processes . .
Biochemical Pathways
Thiophenes can affect various biochemical pathways depending on their specific structures and targets
properties
IUPAC Name |
2-(chloromethyl)-6-thiophen-3-yl-6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2OS/c12-3-9-4-14-5-10(8-1-2-16-7-8)15-6-11(14)13-9/h1-2,4,7,10H,3,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJVXRYVGHXBTHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=NC(=CN21)CCl)C3=CSC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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